Cas no 6918-49-6 (D-erythro-Sphingosine-C20)

D-erythro-Sphingosine-C20 is a long-chain sphingoid base with a 20-carbon backbone, serving as a key intermediate in sphingolipid metabolism and signaling pathways. Its extended alkyl chain enhances lipid membrane interactions, making it valuable for studying ceramide biosynthesis, lipid rafts, and cellular processes such as apoptosis and autophagy. The D-erythro configuration ensures biological relevance, closely mimicking natural sphingosine derivatives. This compound is particularly useful in research involving lipidomics, cell signaling, and membrane biophysics due to its structural specificity and stability. Its purity and well-defined structure facilitate reproducible experimental results in both in vitro and in vivo studies.

D-erythro-Sphingosine-C20 structure

Product Name:D-erythro-Sphingosine-C20

CAS No:6918-49-6

MF:C₂₀H₄₁NO₂

MW:327.545046567917

CID:854755

PubChem ID:329748517

Update Time:2025-06-09

D-erythro-Sphingosine-C20 Chemical and Physical Properties

Names and Identifiers

- (2S,3R,E)-2-Amino-4-icosene-1,3-diol
- C20-Sphingosine
- Eicosasphingenine
- Gangliosphingosine
- D-erythro-Sphingosine C-20
- D-erythro-Sphingosine-C20
- D-ERYTHRO-SPHINGOSINE (C20 BASE)
- <DIV>D-<I>erythro<
- <DIV>D-erythro-sphingosine (C20 base)<
- D-erythro-sphingosine (C20 base)<
- DIV>
- I>-sphingosine (C20 base)<
- (2S,3R,4E)-4-Icosasphingenine
- 20-Carbon-sphingosine
- trans-D-erythro-2-Amino-4-eicosene-1,3-diol
- D-erythro-Sphingosine (d20:1)
- Eicosaphingenine
- icosasphing-4-enine
- Sphingosine (d20:1), D-erythro-sphingosine (C20 base), powder
- C20 sphing-4-enine
- (2S,3R,4E)-2-Amino-4-eicosene-1,3-diol, >=98.0% (TLC)
- 2S-Amino-4E-eicosene-1,3R-diol
- (2S,3R,4E)-2-aminoicos-4-ene-1,3-diol
- SCHEMBL9746458
- D-erythro-sphingosine (C20 base)</DIV>
- Q27139842
- eicosasphingosine
- (2S,3R,4E)-2-aminoeicos-4-ene-1,3-diol
- C20 sphingosine
- icosasphingosine
- 6918-49-6
- DTXSID501316960
- Sphingosine (d20:1)
- CHEBI:71982
- AKOS027276371
- SCHEMBL18127644
- Sphingosine d20:1
- eicosasphing-4-enine
- (E,2S,3R)-2-aminoicos-4-ene-1,3-diol
- (2S,3R,E)-2-Aminoicos-4-ene-1,3-diol
- DB-257614
- G91492
- HY-134104
- CS-0138093
- (2S,3r,4e)-2-amino-4-icosene-1,3-diol
- MDL： MFCD08703032
- Inchi： 1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(21)18-22/h16-17,19-20,22-23H,2-15,18,21H2,1H3/b17-16+/t19-,20+/m0/s1
- InChI Key： HTJSZHKGNMXZJN-YIVRLKKSSA-N
- SMILES： O[C@H](/C=C/CCCCCCCCCCCCCCC)[C@H](CO)N

Computed Properties

Exact Mass: 327.313729551g/mol
Monoisotopic Mass: 327.313729551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 17
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 66.5Å²

D-erythro-Sphingosine-C20 Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

D-erythro-Sphingosine-C20 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Larodan	56-1325-4-5mg	C20-D-erythro-Sphingosine	6918-49-6	>98%	5mg	€400.00	2025-03-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027855-10mg	D-erythro-Sphingosine-C20	6918-49-6	99%	10mg	￥6111	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027855-25mg	D-erythro-Sphingosine-C20	6918-49-6	99%	25mg	￥13913	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027855-5mg	D-erythro-Sphingosine-C20	6918-49-6	99%	5mg	￥3198	2024-05-22
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66800-1mg	Sphingosine (d20:1)	6918-49-6	98%	1mg	￥740.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66800-5mg	Sphingosine (d20:1)	6918-49-6	98%	5mg	￥2017.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66800-10mg	Sphingosine (d20:1)	6918-49-6	98%	10mg	￥2201.00	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66800-500ug	Sphingosine (d20:1)	6918-49-6	98%	500ug	￥393.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	860660P-5MG	Sphingosine (d20:1)	6918-49-6		5mg	¥3071.55	2023-11-02
TRC	S681020-1mg	D-erythro-Sphingosine-C20	6918-49-6		1mg	$253.00	2023-05-17